Cas no 46392-87-4 (3-(4-Methylphenyl)-5,6-dihydroimidazo[2,1-b][1,3]thiazole)

3-(4-Methylphenyl)-5,6-dihydroimidazo[2,1-b][1,3]thiazole structure
46392-87-4 structure
Product Name:3-(4-Methylphenyl)-5,6-dihydroimidazo[2,1-b][1,3]thiazole
CAS No:46392-87-4
MF:C12H12N2S
MW:216.302081108093
CID:2693626
PubChem ID:684820
Update Time:2025-04-21

3-(4-Methylphenyl)-5,6-dihydroimidazo[2,1-b][1,3]thiazole Chemical and Physical Properties

Names and Identifiers

    • CHEMBL1906847
    • AB00092381-01
    • AKOS000365226
    • SCHEMBL4097025
    • 3-(4-methylphenyl)-5,6-dihydroimidazo[2,1-b][1,3]thiazole
    • EU-0084845
    • AG-205/37049083
    • 46392-87-4
    • STK721882
    • 3-(4-Methylphenyl)-5,6-dihydroimidazo[2,1-b][1,3]thiazole
    • Inchi: 1S/C12H12N2S/c1-9-2-4-10(5-3-9)11-8-15-12-13-6-7-14(11)12/h2-5,8H,6-7H2,1H3
    • InChI Key: ZSLGTNCOVGLOAD-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C=CC(C)=CC=2)N2C1=NCC2

Computed Properties

  • Exact Mass: 216.07211956Da
  • Monoisotopic Mass: 216.07211956Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 40.9Ų
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